Cas no 1806046-94-5 (Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate
• CAS No: 1806046-94-5
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4803586
• Update Time: 2025-10-29

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-11(16)9-4-7(10(12)13)8(5-14)6(2)15-9/h4,10H,3,5,14H2,1-2H3
• InChI Key： ADRUZGFTLLTMFG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)N=C(C)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1806046-94-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate, identified by its CAS number 1806046-94-5, represents a significant compound in the realm of pharmaceutical chemistry. This intermediate has garnered considerable attention due to its versatile structural features, which make it a valuable building block for the synthesis of various biologically active molecules. The compound's pyridine core, adorned with functional groups such as an amino methyl side chain, a difluoromethyl substituent, and a carboxylate ester, endows it with unique chemical properties that are highly conducive to further derivatization and medicinal chemistry applications.

The relevance of this compound is underscored by its emerging role in the development of novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing a wide spectrum of diseases, including oncology, neurology, and infectious disorders. The presence of the aminomethyl group in Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate facilitates nucleophilic substitution reactions, enabling the facile introduction of additional functional moieties. This attribute is particularly advantageous in designing molecules with enhanced binding affinity and selectivity towards target enzymes or receptors.

Moreover, the difluoromethyl moiety is a well-documented pharmacophore that contributes to the metabolic stability and lipophilicity of drug candidates. Its incorporation into molecular frameworks has been associated with improved pharmacokinetic profiles, a critical factor in determining drug efficacy and patient compliance. In line with these principles, researchers have been exploring the synthesis of analogs of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate to identify lead compounds with optimized pharmacological properties.

In the context of contemporary pharmaceutical research, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate has been employed in the synthesis of kinase inhibitors, which are pivotal in cancer therapy. The pyridine scaffold serves as a privileged structure that interacts favorably with ATP-binding pockets of kinases. By leveraging the compound's reactive sites, chemists have been able to develop inhibitors that exhibit potent activity against various oncogenic kinases. For instance, modifications to the carboxylate ester group have led to the discovery of novel inhibitors that disrupt tumor cell proliferation by inhibiting key signaling pathways.

The compound's utility extends beyond oncology; it has also found applications in the development of antiviral agents. The structural motifs present in Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate allow for interactions with viral proteases and polymerases, thereby inhibiting viral replication. Recent studies have demonstrated its role as a precursor in synthesizing molecules that target RNA-dependent RNA polymerases (RdRp) of viruses such as influenza and coronaviruses. These findings highlight its potential as a scaffold for designing next-generation antiviral drugs capable of combating emerging viral threats.

From a synthetic chemistry perspective, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate exemplifies an elegant example of functional group interconversion. The carboxylate ester can be hydrolyzed to yield a free carboxylic acid, which can then be further modified through amide bond formation or other coupling reactions. This flexibility allows for the creation of diverse molecular architectures tailored to specific biological targets. Additionally, the presence of both primary and secondary amine functionalities provides multiple sites for derivatization, enabling chemists to fine-tune physicochemical properties such as solubility and bioavailability.

The compound's significance is further amplified by its compatibility with modern synthetic methodologies. Advances in flow chemistry and continuous manufacturing have made it possible to produce Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate with high efficiency and scalability. These innovations have not only reduced production costs but also minimized waste generation, aligning with sustainable chemistry principles. As industries strive to adopt greener practices, compounds like this one play a crucial role in facilitating environmentally responsible drug development.

In conclusion, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1806046-94-5) stands as a cornerstone in contemporary pharmaceutical synthesis. Its unique structural features and reactivity profile make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. By integrating this intermediate into synthetic strategies for kinase inhibitors and antiviral drugs, researchers continue to push the boundaries of drug discovery and development. As our understanding of disease mechanisms evolves, compounds like Ethyl 3-(aminomethyldifluoromethyldimethyldimethyldimethyldimethyldimethyldimethyldimethylethylenediammoniumcarbonyl) will undoubtedly remain at the forefront of pharmaceutical innovation.